Cas no 544673-44-1 ([1,1'-Biphenyl]-3-carbonitrile, 4-fluoro-)

• Product Name: [1,1'-Biphenyl]-3-carbonitrile, 4-fluoro-
• CAS No: 544673-44-1
• MF: C₁₃H₈FN
• MW: 197.207726478577
• CID: 4030128
• PubChem ID: 46314739
• Update Time: 2025-04-22

[1,1'-Biphenyl]-3-carbonitrile, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-carbonitrile, 4-fluoro-
• SCHEMBL1514536
• 544673-44-1
• 3-Cyano-4-fluorobiphenyl
• OJZCIVWQGRRLAX-UHFFFAOYSA-N
• 4-Fluoro-biphenyl-3-carbonitrile

• Inchi： 1S/C13H8FN/c14-13-7-6-11(8-12(13)9-15)10-4-2-1-3-5-10/h1-8H
• InChI Key： OJZCIVWQGRRLAX-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=CC=C(F)C(C#N)=C1

Computed Properties

• Exact Mass: 197.064077422Da
• Monoisotopic Mass: 197.064077422Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 23.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Biphenylcarbonitriles